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Compound of Interest

Compound Name:
2,4,4,6-Tetrabromo-2,5-

cyclohexadienone

Cat. No.: B1293818 Get Quote

An In-Depth Technical Guide to the Safety of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

This guide provides a comprehensive overview of the safety data for 2,4,4,6-Tetrabromo-2,5-
cyclohexadienone (CAS No. 20244-61-5), tailored for researchers, scientists, and

professionals in drug development. It consolidates critical safety information, hazard

classifications, and handling procedures to ensure safe laboratory practices.

Chemical Identification
2,4,4,6-Tetrabromo-2,5-cyclohexadienone, also known as TBCO, is an organic compound

with the molecular formula C₆H₂Br₄O.[1][2][3] It is commonly available as a red-brown or

orange to brown crystalline powder.[1][4][5] Due to its high bromine content, it is utilized in

organic synthesis and as a flame retardant in various materials.[4][5]
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Identifier Value

Chemical Name 2,4,4,6-Tetrabromo-2,5-cyclohexadienone[1]

CAS Number 20244-61-5[1][3]

Molecular Formula C₆H₂Br₄O[1][3]

Molecular Weight 409.69 g/mol [1][2]

EC Number 243-638-7[3][6]

Synonyms
TBCO, 2,4,4,6-Tetrabromocyclohexa-2,5-

dienone[3][7]

Hazard Identification and GHS Classification
The primary hazards associated with this compound are irritation to the skin, eyes, and

respiratory system.[1] It is classified under the Globally Harmonized System (GHS) as a

warning-level hazard.[3][7]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3][8]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][3][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][3][8]

GHS Label Elements:

Pictogram:

Signal Word:Warning[1][3][7]

Toxicological Profile
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The toxicological properties of 2,4,4,6-tetrabromo-2,5-cyclohexadienone have not been fully

investigated, and specific quantitative data such as LD50 or LC50 values are not readily

available in public literature.[9] The known health effects are primarily its irritant properties.

Inhalation: May cause respiratory irritation.[1] Symptoms of overexposure to high vapor

concentrations can include headache, dizziness, and nausea.[9]

Skin Contact: Causes skin irritation.[1]

Eye Contact: Causes serious eye irritation.[1]

Ingestion: Harmful if swallowed, though specific data is limited.[9]

The following diagram illustrates the logical workflow from hazard identification to response.
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Identification
Hazard Assessment

Risk Management & Response

2,4,4,6-Tetrabromo-
2,5-cyclohexadienone

GHS Classification
- Skin Irritant 2 (H315)
- Eye Irritant 2 (H319)
- STOT SE 3 (H335)

Exposure Controls
- Ventilation

- Fume Hood

Requires

Personal Protective Equipment
- Gloves

- Goggles
- Lab Coat

Requires

First Aid Measures
- Skin: Wash with water
- Eyes: Rinse with water

- Inhalation: Move to fresh air

Informs
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Test Animal Preparation
(Albino Rabbit, Fur Clipping)

Substance Application
(0.5g to Skin Patch)

24h Post-Clipping

Exposure Period
(4 Hours, Covered)

Substance Removal & Cleaning

Observation & Scoring
(Erythema & Edema at 1, 24, 48, 72h)

Data Analysis
(Calculate Mean Scores)

Classification
(Based on OECD 404 Criteria)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet (SDS)]. BenchChem, [2025]. [Online PDF]. Available at:
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safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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